Cas no 950029-84-2 (N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 950029-84-2
• MF: C₁₆H₁₂ClN₃OS₂
• MW: 361.868979454041
• CID: 6309111
• PubChem ID: 8838996
• Update Time: 2025-05-19

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034096250
• EN300-26610772
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide
• 950029-84-2
• Z29592833

• Inchi： 1S/C16H12ClN3OS2/c1-22-15-12(3-2-8-18-15)14(21)20-16-19-13(9-23-16)10-4-6-11(17)7-5-10/h2-9H,1H3,(H,19,20,21)
• InChI Key： NRCBMVGSQMKTSL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)NC(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 361.0110321g/mol
• Monoisotopic Mass: 361.0110321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Additional information on N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide

Introduction to N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 950029-84-2)

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 950029-84-2, represents a fusion of heterocyclic chemistry and pharmacological innovation. Its molecular structure incorporates a thiazole ring, a well-known pharmacophore in medicinal chemistry, with additional functional groups that enhance its potential biological activity.

The presence of a 4-chlorophenyl substituent in the molecule imparts specific electronic and steric properties, which are critical for modulating its interactions with biological targets. The combination of a methylsulfanyl group and a pyridine carboxamide moiety further contributes to the compound's complexity, offering multiple sites for potential biochemical interactions. These structural features make N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific derivative under discussion, N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide, has been investigated for its potential role in modulating various cellular pathways. Its ability to interact with biological targets at the molecular level makes it an intriguing subject for further pharmacological studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the thiazole ring into the pyridine framework is particularly challenging but crucial for achieving the desired biological activity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular architecture efficiently.

The pharmacological profile of N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide has been preliminarily assessed through in vitro assays. These studies have revealed promising activities against certain disease-related targets, suggesting its potential as a lead compound for further optimization. The compound's interaction with enzymes and receptors involved in pathophysiological processes has been a focal point of investigation. Preliminary data indicate that it may exert its effects through multiple mechanisms, making it a versatile candidate for therapeutic intervention.

The development of novel pharmaceutical agents often involves rigorous testing to evaluate their safety and efficacy. N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide is currently undergoing detailed pharmacokinetic studies to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for determining the optimal dosing regimen and predicting potential side effects. Additionally, toxicological assessments are being conducted to ensure that the compound is safe for human use.

The integration of computational chemistry and molecular modeling techniques has accelerated the process of drug discovery significantly. By leveraging these tools, researchers can predict the binding affinity of N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide to various biological targets. This approach has helped in identifying key structural features that contribute to its biological activity and has guided modifications aimed at enhancing its efficacy. The synergy between experimental and computational methods has been instrumental in advancing the development of this compound.

The future prospects of N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide are promising as it continues to be explored in various preclinical studies. Researchers are optimistic about its potential applications in treating a range of diseases where current treatments are limited or inadequate. As more data becomes available on its pharmacological properties, it is expected that this compound will play a significant role in addressing unmet medical needs.

In conclusion, N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 950029-84-2) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and preliminary pharmacological findings make it an exciting subject for further research and development. As our understanding of its properties continues to grow, so too does the likelihood that it will contribute to the advancement of modern medicine.